![molecular formula C21H18N4O2S B2970059 3-amino-N-(4-methoxybenzyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide CAS No. 625367-73-9](/img/structure/B2970059.png)
3-amino-N-(4-methoxybenzyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-amino-N-(4-methoxybenzyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a thieno[2,3-b]pyridine ring, a pyridine ring, an amide group, and a methoxy group .
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, it might involve several steps including the formation of the thieno[2,3-b]pyridine ring, the introduction of the amide group, and the attachment of the methoxybenzyl and pyridinyl groups .Molecular Structure Analysis
The molecular structure of this compound is likely to be planar due to the presence of the conjugated system of the thieno[2,3-b]pyridine ring. The electron-donating methoxy group and the electron-withdrawing amide group might have significant effects on the electronic structure of the molecule .Chemical Reactions Analysis
The reactivity of this compound could be influenced by several factors, including the electron-rich nature of the thieno[2,3-b]pyridine ring and the presence of the amide group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its solubility, melting point, and stability, are not available. These properties would depend on factors like its molecular structure and the nature of its functional groups .Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Research has demonstrated the utility of similar thieno[2,3-b]pyridine derivatives in the synthesis of complex heterocyclic systems. For example, Bakhite, Al‐Sehemi, and Yamada (2005) developed methods for preparing novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, showcasing the compound's role as a precursor in synthesizing new molecular frameworks with potential for diverse applications (Bakhite et al., 2005).
Antiproliferative Activity
In the realm of medicinal chemistry, derivatives of thieno[2,3-b]pyridine have been investigated for their antiproliferative activities. Van Rensburg et al. (2017) explored the structure-activity relationships of 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines, highlighting their potential as antiproliferative agents against specific enzymes (Van Rensburg et al., 2017).
Fluorescence and Spectroscopic Properties
The exploration of fluorescence properties in novel compounds is crucial for developing materials with potential optical applications. Yokota et al. (2012) synthesized new fluorescent benzo[4,5]thieno[3,2-d]pyrimidine derivatives, analyzing their solid-state fluorescence characteristics for possible application in fluorescent materials and sensors (Yokota et al., 2012).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is used as an intermediate in the synthesis of dabigatran , a known direct thrombin inhibitor . Thrombin, a serine protease, plays a crucial role in blood clotting, and its inhibition can prevent thrombus formation .
Mode of Action
Dabigatran acts by directly binding to the active site of thrombin, preventing it from catalyzing the conversion of fibrinogen to fibrin, a key step in the blood clotting process .
Biochemical Pathways
The compound is involved in the biochemical pathway of anticoagulation through its role in the synthesis of Dabigatran . By inhibiting thrombin, Dabigatran prevents the formation of fibrin, the main component of blood clots. This action disrupts the coagulation cascade, reducing the risk of clot formation .
Pharmacokinetics
As an intermediate in the synthesis of dabigatran, its properties may influence the overall adme (absorption, distribution, metabolism, and excretion) profile of the final drug .
Result of Action
As a dabigatran intermediate, it contributes to the drug’s anticoagulant effect, reducing the risk of thrombus formation and associated conditions like stroke and pulmonary embolism .
Action Environment
Factors such as ph, temperature, and the presence of other substances could potentially affect its stability and reactivity during the synthesis of dabigatran .
properties
IUPAC Name |
3-amino-N-[(4-methoxyphenyl)methyl]-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O2S/c1-27-15-4-2-13(3-5-15)12-24-20(26)19-18(22)16-6-7-17(25-21(16)28-19)14-8-10-23-11-9-14/h2-11H,12,22H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLYQKKOGWPUCHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(4-methoxybenzyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.